Cas no 1894959-91-1 (1-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol)

1-2-Fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol is a fluorinated cyclopropanol derivative with a unique structural motif combining a cyclopropyl ring and a trifluoromethyl-substituted aromatic system. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate. The presence of both fluorine and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable for the development of bioactive molecules. The cyclopropanol moiety offers reactivity for further functionalization, while the electron-withdrawing substituents influence its electronic properties. Its well-defined stereochemistry and rigid structure may also contribute to applications in asymmetric synthesis or as a chiral building block.
1-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol structure
1894959-91-1 structure
Product Name:1-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol
CAS No:1894959-91-1
MF:C10H8F4O
MW:220.163537025452
CID:5933725
PubChem ID:117313698
Update Time:2025-05-28

1-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol
    • 1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropan-1-ol
    • EN300-1944024
    • 1894959-91-1
    • Inchi: 1S/C10H8F4O/c11-8-5-6(10(12,13)14)1-2-7(8)9(15)3-4-9/h1-2,5,15H,3-4H2
    • InChI Key: GIIJUSMGUFUCOX-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=CC=1C1(CC1)O

Computed Properties

  • Exact Mass: 220.05112752g/mol
  • Monoisotopic Mass: 220.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

1-2-fluoro-4-(trifluoromethyl)phenylcyclopropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1944024-0.05g
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1894959-91-1
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$768.0 2023-09-17
Enamine
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Enamine
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$877.0 2023-09-17
Enamine
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$986.0 2023-06-03
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EN300-1944024-10.0g
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